Cas no 2092050-39-8 (2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid)

• Product Name: 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid
• CAS No: 2092050-39-8
• MF: C₇H₇N₃O₂
• MW: 165.149380922318
• MDL: MFCD30616855
• CID: 5173938
• Update Time: 2025-06-08

2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetic acid, 2-cyano-4-methyl-
• 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid

• MDL： MFCD30616855
• Inchi： 1S/C7H7N3O2/c1-5-3-10(4-7(11)12)6(2-8)9-5/h3H,4H2,1H3,(H,11,12)
• InChI Key： WANUBNDPAFHSHN-UHFFFAOYSA-N
• SMILES： C1(C#N)N(CC(O)=O)C=C(C)N=1

Additional information on 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid

Recent Advances in the Study of 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid (CAS: 2092050-39-8)

The compound 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid (CAS: 2092050-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its imidazole core and cyano functional group, exhibits promising biological activities, particularly in the context of enzyme inhibition and drug discovery. Recent studies have explored its potential as a scaffold for designing novel therapeutic agents, with a focus on its interactions with key biological targets.

One of the most notable findings in recent literature is the role of 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid as a potent inhibitor of certain kinases involved in inflammatory pathways. Researchers have demonstrated that this compound can selectively bind to the ATP-binding site of specific kinases, thereby modulating their activity. This discovery has opened new avenues for the development of anti-inflammatory drugs, with potential applications in treating conditions such as rheumatoid arthritis and chronic inflammatory diseases.

In addition to its kinase inhibitory properties, recent studies have also investigated the compound's potential in cancer therapy. Preliminary in vitro experiments have shown that 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase pathways. These findings suggest that further optimization of this compound could lead to the development of novel chemotherapeutic agents.

The synthetic pathways for 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid have also been refined in recent years, with researchers reporting improved yields and purity. Novel catalytic methods, including the use of transition metal catalysts and green chemistry approaches, have been employed to enhance the efficiency of its production. These advancements are critical for scaling up the synthesis of this compound for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 2-(2-cyano-4-methyl-1H-imidazol-1-yl)acetic acid (CAS: 2092050-39-8) represents a versatile and promising candidate in the field of drug discovery. Its unique chemical structure and biological activities make it a valuable scaffold for developing new therapies targeting inflammation and cancer. Continued research and development efforts are expected to unlock its full potential and pave the way for innovative treatments in the coming years.